molecular formula C9H13BrN4O B8756264 5-Bromo-N4-(tetrahydro-pyran-4-yl)-pyrimidine-2,4-diamine

5-Bromo-N4-(tetrahydro-pyran-4-yl)-pyrimidine-2,4-diamine

Cat. No.: B8756264
M. Wt: 273.13 g/mol
InChI Key: GSHHIBQCCRUPMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-N4-(tetrahydro-pyran-4-yl)-pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C9H13BrN4O and its molecular weight is 273.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13BrN4O

Molecular Weight

273.13 g/mol

IUPAC Name

5-bromo-4-N-(oxan-4-yl)pyrimidine-2,4-diamine

InChI

InChI=1S/C9H13BrN4O/c10-7-5-12-9(11)14-8(7)13-6-1-3-15-4-2-6/h5-6H,1-4H2,(H3,11,12,13,14)

InChI Key

GSHHIBQCCRUPMU-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1NC2=NC(=NC=C2Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of compound 32 (6.60 g, 23 mmol) in isopropyl alcohol (40 ml) was added ammonia (aq. 28%, 80 ml). This reaction mixture was heated to 130° C. for 14 hours in a pressure vessel. The reaction mixture was cooled down to room temperature and to this mixture was added ethyl acetate. The reaction mixture was washed with water and brine. The ethyl acetate layer was dried with sodium sulfate and concentrated to give compound 33 (4.75 g, 77%). 1H NMR (500 MHz, CD3OD) δ ppm 7.79 (1 H, s), 4.24 (1 H, m), 3.99-4.02 (2 H, dd, J=11.0, 2.2 Hz), 3.52 (2 H, td, J=11.9, 2.0 Hz), 1.92-1.96 (2 H, m), 1.69 (2 H, m); LCMS-ESI (POS), M/Z, M+1: Found 273, Calculated 273.0
Quantity
6.6 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
80 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
77%

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